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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of common barium salts—

barium nitrate, barium chlorate, barium carbonate, and barium sulfate—in pyrotechnic

applications. The information presented is supported by experimental data from various

scientific sources to aid in the selection of appropriate materials for specific pyrotechnic effects.

Overview of Barium Salts in Pyrotechnics
Barium compounds are indispensable in pyrotechnics for their ability to produce a brilliant

green color upon combustion. The desired green light is primarily emitted by the formation of

barium monochloride (BaCl) in the flame.[1][2] The choice of a specific barium salt depends on

several factors, including its role as an oxidizer, colorant, or smoke reducer, as well as its

stability, hygroscopicity, and toxicity.

Comparative Data of Barium Salts
The following tables summarize the key physicochemical and pyrotechnic properties of the four

barium salts.

Table 1: Physicochemical Properties
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Property
Barium Nitrate
(Ba(NO₃)₂)

Barium
Chlorate
(Ba(ClO₃)₂)

Barium
Carbonate
(BaCO₃)

Barium Sulfate
(BaSO₄)

Primary Role
Oxidizer, Green

Colorant[3][4]

Oxidizer, Green

Colorant

Green Colorant,

Acid

Neutralizer[5][6]

High-

Temperature

Oxidizer,

White/Green

Colorant[3][4]

Appearance
White crystalline

solid

White crystalline

solid[7]
White powder[5]

White crystalline

solid

Molecular Weight 261.34 g/mol 304.23 g/mol [7] 197.34 g/mol 233.39 g/mol

Decomposition

Temp.
~550-600 °C[8] ~414 °C[9][10] >1000 °C[6]

~1580 °C (with

decomposition)

[11][12]

Oxygen Balance +49.0% +42.1% -8.1% -27.4%

Hygroscopicity
Slightly

hygroscopic[13]
Hygroscopic[14] Non-hygroscopic Non-hygroscopic

Table 2: Performance Characteristics in Pyrotechnics
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Performance
Metric

Barium Nitrate
Barium
Chlorate

Barium
Carbonate

Barium Sulfate

Color Quality

Good to

excellent green

(with chlorine

donor)[3]

Excellent, vibrant

green[1]

Good green (with

chlorine donor)

[6]

Poor green,

primarily white

effects[1][3][4]

Burn Rate

Moderate, can

be increased

with catalysts[15]

Fast

Can act as a

burn rate

retardant[16]

Can be used in

slow-burning

compositions[17]

[18]

Stability

Generally stable,

but can be

sensitized by

metals.

Sensitive to

friction, shock,

and acid; can

spontaneously

ignite.[19]

Very stable, used

to neutralize

acids.[2]

Very stable.

Toxicity (LD₅₀,

oral rat)
355 mg/kg 500.1 mg/kg

~379-418

mg/kg[20]

>15,000

mg/kg[21]

In-Depth Analysis of Each Barium Salt
Barium Nitrate
Barium nitrate is the most commonly used barium salt in modern pyrotechnics for generating

green colors.[3] It acts as both an oxidizer and a colorant. For the most vibrant green, it is

typically used with a chlorine donor, such as chlorinated rubber or PVC, to facilitate the

formation of BaCl in the flame.[1] Without a chlorine source, it produces a white light due to the

formation of barium oxide (BaO).[1] Barium nitrate is relatively stable but can form sensitive

mixtures, especially with finely divided metals like aluminum or magnesium.

Barium Chlorate
Barium chlorate is known for producing exceptionally brilliant green colors without the need for

an additional chlorine donor.[1] However, its use has significantly declined due to its inherent

instability.[10] Compositions containing barium chlorate are highly sensitive to friction, shock,

and acidic conditions, which increases the risk of accidental ignition.[19]
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Barium Carbonate
Barium carbonate is primarily used as a green colorant in the presence of a chlorine donor and

also serves as an acid neutralizer in compositions containing chlorates, enhancing their

stability.[2][5][6] It can also act as a burn rate modifier, often slowing down the reaction.[16]

While it is insoluble in water, it is toxic upon ingestion as it dissolves in stomach acid.[2]

Barium Sulfate
Barium sulfate is a high-temperature oxidizer and is less common as a primary green colorant,

as it tends to produce a poor-quality green.[1][3] It is more frequently used to create white

effects and in strobe compositions.[3][4] Due to its extremely low solubility in water and acids,

barium sulfate is considered non-toxic.[22]

Experimental Protocols
Burn Rate Measurement
The linear burn rate of a pyrotechnic composition can be determined by pressing the mixture

into a tube of known length and measuring the time it takes for the flame front to travel from

one end to the other.

Procedure:

Prepare a homogenous mixture of the pyrotechnic composition.

Press a known quantity of the composition into a cardboard or paper tube of a specific

internal diameter and length under a constant pressure to ensure uniform density.

Ignite one end of the tube using a consistent ignition source (e.g., a hot wire or a prime

composition).

Record the time from ignition to the first appearance of flame at the opposite end using a

high-speed camera or optical sensors placed at a set distance.

Calculate the burn rate by dividing the length of the composition column by the measured

burn time.
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Color Purity Analysis
Color purity can be quantitatively assessed using a spectrometer to measure the emission

spectrum of the burning pyrotechnic composition.

Procedure:

Ignite a sample of the pyrotechnic composition in a controlled environment.

Capture the emitted light using a spectrometer.

Analyze the resulting spectrum to identify the dominant wavelength, which corresponds to

the perceived color.

Calculate the spectral purity, which is a measure of the saturation or vividness of the color.

Thermal Stability Analysis (Thermogravimetric Analysis
- TGA)
TGA is used to determine the thermal stability and decomposition temperature of the barium

salts.

Procedure:

Place a small, accurately weighed sample of the barium salt into a TGA crucible.

Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,

nitrogen or air).

The TGA instrument records the mass of the sample as a function of temperature.

The onset temperature of mass loss indicates the beginning of decomposition.

Hygroscopicity Testing
Hygroscopicity, the tendency of a substance to absorb moisture from the air, can be determined

by exposing a sample to a high-humidity environment and measuring the change in mass.

Procedure:
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Dry a sample of the barium salt to a constant weight in a desiccator.

Accurately weigh the dried sample.

Place the sample in a controlled humidity chamber (e.g., 90% relative humidity at a constant

temperature).

Periodically re-weigh the sample until its mass stabilizes.

Calculate the hygroscopicity as the percentage increase in mass.

Visualization of Barium Salt Selection Pathway
The following diagram illustrates a decision-making process for selecting the appropriate

barium salt based on desired pyrotechnic characteristics.
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Start: Desired Pyrotechnic Effect

Primary Goal: Green Color?

High Safety Priority?

Yes

Other Effects (e.g., White Strobe)?

No

Desired Burn Rate?

Yes

Barium Chlorate
(Highest Color Purity, High Hazard)

No (Performance > Safety)

Barium Nitrate
(Good Color, Moderate Hazard)

Fast/Moderate

Barium Carbonate
(Good Color, Low Hazard, Retardant)

Slow/Retardant

No (White light without Cl donor)
Barium Sulfate

(Low Toxicity, Poor Green, White Effects)

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b081061?utm_src=pdf-body-img
https://www.benchchem.com/product/b081061?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. jpyro.co.uk [jpyro.co.uk]

2. Barium carbonate | PyroData [pyrodata.com]

3. Barium sulfate | PyroData [pyrodata.com]

4. fireworkscookbook.com [fireworkscookbook.com]

5. skylighter.com [skylighter.com]

6. noahchemicals.com [noahchemicals.com]

7. benchchem.com [benchchem.com]

8. yadda.icm.edu.pl [yadda.icm.edu.pl]

9. benchchem.com [benchchem.com]

10. Barium chlorate - Wikipedia [en.wikipedia.org]

11. Barium Sulfate | BaSO4 | CID 24414 - PubChem [pubchem.ncbi.nlm.nih.gov]

12. BARIUM SULFATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

13. atsdr.cdc.gov [atsdr.cdc.gov]

14. americanelements.com [americanelements.com]

15. jes.or.jp [jes.or.jp]

16. bulletpicker.com [bulletpicker.com]

17. researchgate.net [researchgate.net]

18. repository.up.ac.za [repository.up.ac.za]

19. Barium chlorate | Ba(ClO3)2 | CID 26059 - PubChem [pubchem.ncbi.nlm.nih.gov]

20. cpc-us.com [cpc-us.com]

21. fishersci.com [fishersci.com]

22. skylighter.com [skylighter.com]

To cite this document: BenchChem. [A Comparative Analysis of Barium Salts for Pyrotechnic
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081061#comparative-study-of-barium-salts-in-
pyrotechnic-applications]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

http://www.jpyro.co.uk/wp-content/uploads/j17_01_g4ucd.pdf
https://pyrodata.com/chemicals/Barium-carbonate
https://pyrodata.com/chemicals/Barium-sulfate
https://www.fireworkscookbook.com/product/barium-sulfate/
https://www.skylighter.com/products/barium-carbonate
https://www.noahchemicals.com/unveiling-barium-carbonate-uses-in-fireworks-and-ceramics/
https://www.benchchem.com/pdf/Barium_Chlorate_Ba_ClO_A_Technical_Guide.pdf
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-c9b7a20d-dfd3-4b75-92b9-4954b07c89c7/c/Babar_v12_3.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Kinetic_Analysis_of_Barium_Chlorate_Thermal_Decomposition.pdf
https://en.wikipedia.org/wiki/Barium_chlorate
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-Sulfate
https://cameochemicals.noaa.gov/chemical/25000
https://www.atsdr.cdc.gov/toxprofiles/tp24-c2.pdf
https://www.americanelements.com/barium-chlorate-10294-38-9
https://www.jes.or.jp/mag/stem/Vol.75/documents/Vol.75,No.2,p.64-67.pdf
https://www.bulletpicker.com/pdf/AMCP-706-187.pdf
https://www.researchgate.net/publication/292213093_A_Comparative_Study_of_Si-BaSO_4_and_Si-CaSO_4_Pyrotechnic_Time-Delay_Compositions
https://repository.up.ac.za/server/api/core/bitstreams/540daadc-60a3-485d-a079-5ffd2f2a66d1/content
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-chlorate
https://www.cpc-us.com/images/2015SDS/BariumCarbonateMay2015.pdf
https://www.fishersci.com/store/msds?partNumber=B68500&productDescription=BARIUM+SULFATE+CERT+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.skylighter.com/products/barium-sulfate
https://www.benchchem.com/product/b081061#comparative-study-of-barium-salts-in-pyrotechnic-applications
https://www.benchchem.com/product/b081061#comparative-study-of-barium-salts-in-pyrotechnic-applications
https://www.benchchem.com/product/b081061#comparative-study-of-barium-salts-in-pyrotechnic-applications
https://www.benchchem.com/product/b081061#comparative-study-of-barium-salts-in-pyrotechnic-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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